N-(4-ethoxyphenyl)-2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C23H25FN4O3/c1-2-30-20-8-6-19(7-9-20)25-21(29)15-28-12-10-16(11-13-28)23-26-22(27-31-23)17-4-3-5-18(24)14-17/h3-9,14,16H,2,10-13,15H2,1H3,(H,25,29)
• InChI Key: JWZIZAKUQHLIEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2CCC(CC2)C3=NC(=NO3)C4=CC(=CC=C4)F
• Molecular Formula: C23H25FN4O3
• Molecular Weight: 424.5 g/mol

Description

N-(4-ethoxyphenyl)-2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C23H25FN4O3 and its molecular weight is 424.476. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

Research has synthesized derivatives involving piperidin and oxadiazole moieties, exploring their antibacterial potentials. For instance, certain acetamide derivatives bearing these heterocyclic cores have been evaluated for their antibacterial activity. Compounds with specific substituents have shown moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacterial strains, suggesting potential for the development of new antibacterial agents (Kashif Iqbal et al., 2017).

Pharmacological Evaluation

In the realm of pharmacology, a series of new 3-methyl-4-(N-phenyl amido)piperidines have been synthesized, showcasing optimal analgesic potency and short duration of action. These findings underscore the compound's relevance in creating efficacious analgesics with potential clinical evaluation for short surgical procedures (N. Lalinde et al., 1990).

Enzyme Inhibitory Activities

Derivatives have also been explored for their enzyme inhibitory activities, contributing to a better understanding of their potential therapeutic applications. For instance, certain synthesized compounds have demonstrated good activity against enzymes like bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These activities highlight the compound's applicability in addressing conditions mediated by these enzymes (N. Virk et al., 2018).

Anticonvulsant Activity

Additionally, studies have synthesized and evaluated new acetamides for their anticonvulsant activity, revealing that certain compounds exhibit protection in animal models of epilepsy. This suggests the potential utility of these compounds in developing treatments for epilepsy and related neurological disorders (J. Obniska et al., 2015).

Imaging and Diagnostic Applications

Furthermore, research into the synthesis of radiolabeled compounds for potential use in positron emission tomography (PET) imaging has been conducted. Such studies aim to develop novel PET radiotracers for studying specific receptors in the brain, thereby advancing diagnostic capabilities in neuroscience (R. Katoch-Rouse et al., 2003).